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Abstract
Dihomo-γ-linolenic acid (DGLA; 20:3n-6) is a pivotal, yet often low-abundance, omega-6

polyunsaturated fatty acid (PUFA) with significant implications in inflammatory signaling and

cellular physiology.[1][2] Positioned metabolically between γ-linolenic acid (GLA) and the pro-

inflammatory precursor arachidonic acid (ARA), the balance of DGLA to ARA is a critical

determinant of the inflammatory tone.[1] DGLA itself is a substrate for anti-inflammatory

eicosanoids of the 1-series prostaglandins (PGE1) and 15-hydroxyeicosatrienoic acid (15-
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HETrE).[3] Consequently, aberrant DGLA levels have been identified as a potential biomarker

in a range of chronic conditions, including cardiovascular disease and metabolic disorders.[1]

[3][4][5] This guide provides a comprehensive, field-proven framework for the robust extraction,

derivatization, purification, and quantification of DGLA from common biological samples such

as plasma, serum, and tissues. We delve into the causality behind methodological choices,

ensuring a self-validating and reproducible workflow from sample collection to final analysis.

Foundational Principles: Pre-Analytical Integrity and
Sample Management
The accuracy of DGLA quantification begins not in the lab, but at the point of sample collection.

PUFAs are highly susceptible to oxidation due to their double bonds. Failure to properly handle

and store samples is a primary source of experimental variability and artifactual data.

Core Directive: The primary goal is to inhibit lipolysis and lipid peroxidation from the moment of

collection.

Sample Collection: For blood samples, plasma (collected in EDTA- or heparin-containing

tubes) is generally preferred over serum for lipid analysis, as the coagulation process in

serum preparation can influence the lipid profile.

Antioxidant Addition: Immediately after collection, it is advisable to add an antioxidant such

as butylated hydroxytoluene (BHT) to the sample (e.g., a final concentration of 0.05%) to

prevent auto-oxidation of PUFAs.

Storage: Samples must be processed or flash-frozen immediately. Long-term storage

requires ultra-low temperatures to maintain the integrity of lipid profiles.[6][7] Exposure to

multiple freeze-thaw cycles must be avoided as it can disrupt cellular membranes and lead

to enzymatic degradation.
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Sample Type Short-Term Storage Long-Term Storage Key Considerations

Plasma / Serum 2-8°C for < 24 hours -80°C for > 24 hours
Add BHT; avoid

hemolysis.[8]

Tissues
Snap-freeze in liquid

N₂
-80°C

Homogenize on ice to

prevent heating.

Cultured Cells Process immediately -80°C (cell pellet)
Wash pellet with cold

PBS to remove media.

The Workflow of DGLA Isolation: A Visual Overview
The journey from a complex biological sample to a quantifiable DGLA value involves several

critical stages. Each stage is designed to systematically remove interfering substances and

prepare the analyte for detection.
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Caption: High-level workflow for the isolation and quantification of DGLA.
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Total Lipid Extraction: Isolating Lipids from the
Matrix
The foundational step of lipid analysis is the efficient separation of lipids from non-lipid

components like proteins, carbohydrates, and nucleic acids.[9][10][11][12] This is achieved

through solvent extraction, leveraging the differential solubility of these biomolecules.

Causality: Why Chloroform/Methanol?
The combination of a nonpolar solvent (chloroform) and a polar solvent (methanol) is critical.

Methanol serves to disrupt the hydrogen bonds between lipids and proteins in cell membranes,

while the chloroform dissolves the liberated lipids.[13][14] The subsequent addition of a salt

solution induces a phase separation, creating a biphasic system where purified lipids reside in

the lower chloroform layer, and non-lipid contaminants are partitioned into the upper

aqueous/methanolic layer.

Folch Method: Considered a gold standard, this method uses a chloroform:methanol ratio of

2:1 (v/v).[9][13][14] It is highly efficient for most tissue types.

Bligh & Dyer Method: A modification of the Folch method, it is particularly suited for samples

with high water content, using a different solvent-to-sample ratio to achieve the critical

monophasic extraction before phase separation.[13][15]

Saponification and Derivatization: Preparing DGLA
for Gas Chromatography
In biological systems, DGLA is rarely found as a free fatty acid. It is typically esterified to a

glycerol backbone in triglycerides or phospholipids. For analysis by Gas Chromatography (GC),

two transformations are essential:

Saponification (Alkaline Hydrolysis): This process uses a strong base (e.g., KOH or NaOH)

to cleave the ester bonds, liberating DGLA and other fatty acids from their glycerol

backbone.[16][17][18] This step ensures that the total fatty acid content, both free and

esterified, is measured.[16]
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Derivatization (Esterification): Free fatty acids are polar and have low volatility, making them

unsuitable for direct GC analysis, which would result in poor peak shape and retention.[19]

Derivatization converts the carboxylic acid group into a less polar, more volatile ester,

typically a Fatty Acid Methyl Ester (FAME).[17]

Saponification Esterification

Triglyceride
(Containing DGLA)

Free Fatty Acid Salt
(DGLA-COO⁻K⁺)

+ KOH / Methanol Fatty Acid Methyl Ester
(DGLA-FAME)

+ BF₃ / Methanol

Click to download full resolution via product page

Caption: Conversion of esterified DGLA to a volatile FAME for GC analysis.

Common derivatization reagents include boron trifluoride (BF₃) in methanol or acidic methanol

(e.g., using HCl or H₂SO₄).[14][19] BF₃-methanol is highly efficient and widely used, typically

requiring heating at 60-100°C for a short period to drive the reaction to completion.[19]

Purification and Analysis: From Crude Extract to
Pure Analyte
FAMEs Purification using Solid-Phase Extraction (SPE)
While the derivatized sample can be injected directly into the GC-MS, a purification step is

often employed to remove non-saponifiable materials (like cholesterol) and residual reagents,

which can interfere with analysis and contaminate the GC system. Solid-Phase Extraction

(SPE) is an efficient method for this cleanup.[8][20]

A simple SPE protocol using a silica-based cartridge can effectively isolate the relatively

nonpolar FAMEs from more polar contaminants.
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SPE Step Solvent Purpose

1. Condition n-Hexane
To solvate the stationary phase

and ensure proper interaction.

2. Load Sample dissolved in n-Hexane
The sample is applied to the

cartridge.

3. Wash
n-Hexane / Diethyl Ether (e.g.,

95:5)

To elute very nonpolar

contaminants while retaining

FAMEs.

4. Elute Diethyl Ether / Methanol
To disrupt the interaction and

elute the purified FAMEs.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is the definitive technique for the analysis of FAMEs.[21][22]

Gas Chromatography (GC): The GC separates the complex mixture of FAMEs based on

their boiling points and polarity. A polar capillary column (e.g., a biscyanopropyl polysiloxane

phase) is essential for resolving PUFA isomers. The FAMEs are volatilized in a hot injector

and travel through the column at different rates, leading to their separation.

Mass Spectrometry (MS): As each FAME elutes from the GC column, it enters the mass

spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a

unique chemical fingerprint, allowing for unambiguous identification of DGLA-FAME. For

quantification, the MS is often operated in Selected Ion Monitoring (SIM) mode, where only

specific, characteristic ions for DGLA-FAME and the internal standard are monitored,

dramatically increasing sensitivity and reducing chemical noise.

Detailed Protocol: DGLA Quantification from Human
Plasma
This protocol describes a complete workflow for quantifying total DGLA (free and esterified) in

human plasma samples.
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Reagents and Materials
Biological Sample: Human plasma with EDTA.

Solvents: Chloroform, Methanol, n-Hexane (all HPLC or GC grade).

Internal Standard (IS): Heptadecanoic acid (C17:0) or deuterated DGLA (DGLA-d8).

Reagents: 0.9% NaCl solution, 0.5 M KOH in methanol, 14% Boron Trifluoride (BF₃) in

methanol, Anhydrous Sodium Sulfate.

Equipment: Glass centrifuge tubes with Teflon-lined caps, vortex mixer, centrifuge, heating

block or water bath, nitrogen evaporator, GC-MS system with a polar capillary column.

Step-by-Step Procedure
Sample Preparation:

Thaw plasma samples on ice.

In a glass tube, add 200 µL of plasma.

Add 10 µL of the internal standard solution (e.g., C17:0 at 1 mg/mL). This step is critical for

accurate quantification as the IS corrects for analyte loss during extraction and

derivatization.

Total Lipid Extraction (Modified Folch):

Add 2 mL of methanol to the plasma sample, vortex for 30 seconds to precipitate proteins.

Add 4 mL of chloroform, vortex vigorously for 2 minutes.[14]

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower chloroform layer containing the lipids using a glass Pasteur

pipette and transfer to a clean glass tube.

Evaporate the chloroform to dryness under a gentle stream of nitrogen at 40°C.
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Saponification and Methylation (Derivatization):

To the dried lipid extract, add 1 mL of 0.5 M methanolic KOH.[23]

Cap the tube tightly and heat at 100°C for 10 minutes in a heating block. This step

saponifies the lipids.

Cool the tube to room temperature.

Add 1 mL of 14% BF₃-methanol solution.[19]

Recap the tube and heat again at 100°C for 10 minutes. This step methylates the free fatty

acids to form FAMEs.

Cool the tube to room temperature.

FAMEs Extraction:

Add 1 mL of saturated NaCl solution and 2 mL of n-Hexane to the tube.

Vortex vigorously for 2 minutes to extract the FAMEs into the upper hexane layer.

Centrifuge at 1000 x g for 5 minutes.

Carefully transfer the upper hexane layer to a new tube containing a small amount of

anhydrous sodium sulfate to remove any residual water.

Transfer the dried hexane extract to a GC vial for analysis.

GC-MS Analysis:

Injection: Inject 1 µL of the FAMEs extract into the GC-MS.

GC Column: Use a polar capillary column (e.g., SP-2560, 100 m x 0.25 mm x 0.20 µm

film).

Oven Program: A typical temperature program starts at 140°C, holds for 5 min, then ramps

to 240°C at 4°C/min.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.researchgate.net/post/What_is_the_best_method_for_fatty_acid_derivatization_into_FAMES_for_GC-MS_analysis
https://discover.restek.com/blogs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS Detection: Operate in SIM mode, monitoring characteristic ions for DGLA-methyl ester

(e.g., m/z 320, 79) and the internal standard (e.g., C17:0-methyl ester, m/z 284).

Quantification:

Prepare a calibration curve using standards of known DGLA concentration, spiked with the

same amount of internal standard.

Calculate the ratio of the DGLA peak area to the internal standard peak area for both the

standards and the samples.

Determine the concentration of DGLA in the samples by interpolating their peak area

ratios on the calibration curve.

System Validation and Trustworthiness
To ensure the reliability of the generated data, the entire protocol must be validated. This is a

self-validating system where quality controls (QCs) are run alongside unknown samples.

Linearity: The calibration curve must demonstrate a linear relationship between

concentration and response, with an R² value > 0.99.

Precision: Assessed by analyzing replicate QC samples on the same day (intra-day) and on

different days (inter-day). The relative standard deviation (RSD) should typically be < 15%.

[24]

Accuracy: Determined by the recovery of a known amount of DGLA spiked into a matrix.

Recoveries should generally be within 85-115%.

Specificity: The use of high-resolution GC columns and MS detection ensures that the DGLA

peak is well-separated from other fatty acids and that its identity is confirmed by its mass

spectrum, providing high specificity.

By adhering to the principles and protocols outlined in this guide, researchers can achieve

accurate and reproducible quantification of DGLA, enabling deeper insights into its role in

health and disease.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27320376/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
BenchChem. (2025). A Comparative Guide to Polyunsaturated Fatty Acid (PUFA) Extraction
Methods. BenchChem.
dos Santos, C. G., et al. (2015).
Sigma-Aldrich. (n.d.).
ResearchGate. (2015). Why do we do saponification of lipid when we determine fatty acid?
Restek. (2020).
ResearchGate. (2015). What is the best method for fatty acid derivatization into FAMES for
GC-MS analysis?
RSC Publishing. (n.d.). Comparison of derivatization methods for the quantitative gas
chromatographic analysis of oils. Analytical Methods.
Parhi, A., et al. (2021). Advances in Lipid Extraction Methods—A Review. PMC - NIH.
McClements, D.J. (n.d.). ANALYSIS OF LIPIDS. UMass.
Amrita Vishwa Vidyapeetham. (n.d.). Estimation of Saponification Value of Fats/Oils.
(Theory). Biochemistry Virtual Lab I.
Prete, R., et al. (2022).
Kennedy, A.D., et al. (n.d.). Very-Long-Chain Fatty Acids Quantification by Gas-
Chromatography Mass Spectrometry. SpringerLink.
ResearchGate. (2021). (PDF) Advances in Lipid Extraction Methods—A Review.
Institute of Geochemistry Chinese Academy of Sciences. (2016).
MDPI. (2021). Effect of Storage Conditions on the Thermal Stability and Crystallization
Behaviors of Poly(L-Lactide)/Poly(D-Lactide). MDPI.
DuLab - University of Hawaii System. (2023). Lipid extraction and FAME assay training.
StudySmarter. (2024). Lipid Extraction: Methods & Techniques. StudySmarter.
ResearchGate. (n.d.). Plasma GLA (a) and DGLA (b) levels (mean ± SEM) in the....
Sardella, R., et al. (2020).
ResearchGate. (2021). (PDF) Effect of Storage Conditions on the Thermal Stability and
Crystallization Behaviors of Poly(L-Lactide)/Poly(D-Lactide).
U.S. Department of Justice. (1998).
Chilton, F. H., et al. (2018). Dihomo-γ-Linolenic Acid (20:3n-6)
ResearchGate. (n.d.). Liquid chromatography separation of α- and γ-linolenic acid positional
isomers with a stationary phase based on covalently immobilized cellulose tris(3,5-
dichlorophenylcarbamate) | Request PDF.
Das, U. N. (2017). The Linoleic Acid: Dihomo-γ-Linolenic Acid Ratio (LA:DGLA)
Creative Proteomics. (n.d.). Overview of Gas Chromatography-Mass Spectrometry (GC-MS).
Lipidomics.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). 4: Plasma AA/Dihomo-γ-Linolenic Acid (DGLA) Ratios Vary Based
on....
EAG Laboratories. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS).
Intertek. (n.d.). Gas Chromatography - Mass Spectrometry Analysis. Intertek.
Takashima, S., et al. (2018). Analyses of the fatty acid separation principle using liquid
chromatography-mass spectrometry. Gifu University.
MDPI. (2021). Enantioselective Liquid Chromatographic Separations Using Macrocyclic
Glycopeptide-Based Chiral Selectors. MDPI.
Thermo Fisher Scientific - ES. (n.d.). DNA Extraction Protocols.
Myhre, P. L., et al. (2021). Serum Levels of Dihomo-Gamma (γ)-Linolenic Acid (DGLA) Are
Inversely Associated with Linoleic Acid and Total Death in Elderly Patients with a Recent
Myocardial Infarction. MDPI.
WUR eDepot. (2021).
Journal of Pharmacy & Pharmacognosy Research. (2020). Gas chromatography-mass
spectrometry analysis and in vitro inhibitory effects of Phoenix dactylifera L.
Food and Chemical Toxicology. (n.d.). Subchronic (13-week) oral toxicity study of dihomo-
gamma-linolenic acid (DGLA)
NHS. (n.d.). STORAGE, STABILITY AND IN-USE SHELF-LIFE GUIDELINES FOR NON-
STERILE MEDICINES.
ResearchGate. (2001). Update on solid-phase extraction for the analysis of lipid classes and
related compounds.
Protocols.io. (2019).
Agilent Technologies. (2016). Simple Approaches to Solid Phase Extraction (SPE) Method
Development. YouTube.
Chomczynski, P., & Sacchi, N. (2006). The single-step method of RNA isolation by acid
guanidinium thiocyanate–phenol–chloroform extraction: twenty-something years on.
PubMed. (n.d.). Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis.
Q1 Scientific. (2020). A Q&A guide to stability storage.
LCGC International. (2022). Hydrophilic-Phase Extraction: A New Avenue of Solid-Phase
Extraction for Oligonucleotide Bioanalysis.
ResearchGate. (n.d.). Nucleic Acid Extraction from Human Biological Samples: Methods and
Protocols | Request PDF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/product/b1670758/docs?utm_src=pdf-body#protocol-for-isolating-dgla-from-biological-samples
https://www.benchchem.com/product/b1670758/docs?utm_src=pdf-body#protocol-for-isolating-dgla-from-biological-samples
https://www.benchchem.com/product/b1670758?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in
Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

2. Subchronic (13-week) oral toxicity study of dihomo-gamma-linolenic acid (DGLA) oil in
rats - PubMed [pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. The Linoleic Acid: Dihomo-γ-Linolenic Acid Ratio (LA:DGLA)—An Emerging Biomarker of
Zn Status - PMC [pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. studysmarter.co.uk [studysmarter.co.uk]

10. DNA Extraction Protocols | Thermo Fisher Scientific - HK [thermofisher.com]

11. Universal DNA isolation protocol [protocols.io]

12. researchgate.net [researchgate.net]

13. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]

14. Lipid extraction and FAME assay training – DuLab [www2.hawaii.edu]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. ANALYSIS OF LIPIDS [people.umass.edu]

18. Estimation of Saponification Value of Fats/Oils. (Theory) : Biochemistry Virtual Lab I :
Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab
[vlab.amrita.edu]

19. Blogs | Restek [discover.restek.com]

20. researchgate.net [researchgate.net]

21. Overview of Gas Chromatography-Mass Spectrometry (GC-MS) - Lipidomics|Creative
Proteomics [lipidomics.creative-proteomics.com]

22. GC-MS Analytical Testing Lab Services | EAG Laboratories [eag.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9916522/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916522/
https://pubmed.ncbi.nlm.nih.gov/19275928/
https://pubmed.ncbi.nlm.nih.gov/19275928/
https://www.mdpi.com/2072-6643/13/10/3475
https://www.researchgate.net/figure/Plasma-GLA-a-and-DGLA-b-levels-meanSEM-in-the-intention-to-treat-population-n21_fig2_259770269
https://pmc.ncbi.nlm.nih.gov/articles/PMC5579618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5579618/
https://www.mdpi.com/2073-4360/13/2/238
https://www.researchgate.net/publication/348437761_Effect_of_Storage_Conditions_on_the_Thermal_Stability_and_Crystallization_Behaviors_of_PolyL-LactidePolyD-Lactide
https://pubmed.ncbi.nlm.nih.gov/38977597/
https://pubmed.ncbi.nlm.nih.gov/38977597/
https://www.studysmarter.co.uk/explanations/nutrition-and-food-science/food-chemistry/lipid-extraction/
https://www.thermofisher.com/hk/en/home/references/protocols/nucleic-acid-purification-and-analysis/dna-extraction-protocols.html
https://www.protocols.io/view/universal-dna-isolation-protocol-yxmvmbx6g3pe/v3
https://www.researchgate.net/publication/329590098_Nucleic_Acid_Extraction_from_Human_Biological_Samples_Methods_and_Protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC8704327/
https://www2.hawaii.edu/~duz/lipid-extraction-and-fame-assay-training/
https://www.researchgate.net/publication/357191348_Advances_in_Lipid_Extraction_Methods-A_Review
https://www.researchgate.net/post/Why-do-we-do-saponification-of-lipid-when-we-determine-fatty-acid
https://people.umass.edu/~mcclemen/581Lipids.html
https://vlab.amrita.edu/index.php?brch=63&cnt=1&sim=688&sub=3
https://vlab.amrita.edu/index.php?brch=63&cnt=1&sim=688&sub=3
https://vlab.amrita.edu/index.php?brch=63&cnt=1&sim=688&sub=3
https://discover.restek.com/blogs/
https://www.researchgate.net/publication/12378435_Update_on_solid-phase_extraction_for_the_analysis_of_lipid_classes_and_related_compounds
https://lipidomics.creative-proteomics.com/resource/gc-ms-overview.htm
https://lipidomics.creative-proteomics.com/resource/gc-ms-overview.htm
https://www.eag.com/techniques/mass-spec/gas-chromatography-mass-spectrometry-gc-ms/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. researchgate.net [researchgate.net]

24. Fast derivatization of fatty acids in different meat samples for gas chromatography
analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Protocol for isolating DGLA from biological samples].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670758/docs#protocol-for-isolating-dgla-from-
biological-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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